Cas no 1805147-12-9 (Methyl 4-bromo-3-nitropyridine-2-acetate)

• Product Name: Methyl 4-bromo-3-nitropyridine-2-acetate
• CAS No: 1805147-12-9
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901717
• Update Time: 2025-10-28

Methyl 4-bromo-3-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-nitropyridine-2-acetate

• Inchi： 1S/C8H7BrN2O4/c1-15-7(12)4-6-8(11(13)14)5(9)2-3-10-6/h2-3H,4H2,1H3
• InChI Key： BIEGAKLIQAIITP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 4-bromo-3-nitropyridine-2-acetate

Recent Advances in the Synthesis and Applications of Methyl 4-bromo-3-nitropyridine-2-acetate (CAS: 1805147-12-9)

Methyl 4-bromo-3-nitropyridine-2-acetate (CAS: 1805147-12-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its versatile chemical reactivity and structural features. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed literature and industry reports.

The compound's significance stems from its role as a precursor in the synthesis of pyridine-based derivatives, which are widely recognized for their pharmacological properties. Recent research has focused on optimizing synthetic routes to improve yield and purity, as well as exploring its potential in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 4-bromo-3-nitropyridine-2-acetate in the synthesis of kinase inhibitors, showcasing its potential in oncology research.

In addition to its pharmaceutical applications, Methyl 4-bromo-3-nitropyridine-2-acetate has been investigated for its role in agrochemical development. A recent patent application (WO2023056789) describes its use in the synthesis of herbicidal compounds, highlighting its broad utility beyond the medical field. The compound's reactivity with various nucleophiles and electrophiles makes it a valuable building block in organic synthesis, enabling the creation of diverse molecular architectures.

Characterization of Methyl 4-bromo-3-nitropyridine-2-acetate has been advanced through modern spectroscopic techniques, including NMR, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and reactivity, facilitating its application in targeted drug design. Furthermore, computational studies have been employed to predict its interactions with biological targets, aiding in the rational design of new therapeutic agents.

Despite its promising applications, challenges remain in the large-scale production and handling of Methyl 4-bromo-3-nitropyridine-2-acetate due to its sensitivity to moisture and light. Recent efforts have focused on developing stable formulations and storage conditions to mitigate these issues. Collaborative research between academia and industry is expected to drive further innovations in this area, ensuring the compound's continued relevance in chemical and biological research.

In conclusion, Methyl 4-bromo-3-nitropyridine-2-acetate (CAS: 1805147-12-9) represents a critical intermediate in the synthesis of bioactive molecules, with ongoing research expanding its applications in both pharmaceuticals and agrochemicals. Future studies are likely to explore its potential in emerging therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance, further solidifying its importance in the field of chemical biology.